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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
3'-Fluoroacetophenone, with a specific focus on its boiling point. This document is intended to
serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and organic synthesis.

Introduction to 3'-Fluoroacetophenone

3'-Fluoroacetophenone is an aromatic ketone that serves as a crucial intermediate in the
synthesis of various organic compounds, particularly in the pharmaceutical and agrochemical
industries.[1] Its chemical structure consists of an acetophenone molecule substituted with a
fluorine atom at the meta-position of the phenyl ring. The presence of the fluorine atom can
significantly influence the molecule's physical and chemical properties, including its boiling
point, reactivity, and biological activity.

Physicochemical Data of 3'-Fluoroacetophenone

A summary of the key physicochemical properties of 3'-Fluoroacetophenone is presented in
the table below for easy reference and comparison.
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Property Value Reference
CAS Number 455-36-7 [1112][3]
Molecular Formula C8H7FO [1][3]
Molecular Weight 138.14 g/mol [1112][3]
Boiling Point 81 °C at 9 mmHg [1112114115]
94-95 °C at 13 mmHg [2][5]

Melting Point -3°C [1]

Density 1.126 g/mL at 25 °C [1112]14]

Refractive Index (n20/D)

1.509

[11(21[4]

Flash Point 81 °C (177.8 °F) - closed cup [1][2][4116]
Clear colorless to light yellow

Appearance o [1]
liquid

Solubility Slightly soluble in water [11[7]
HCEKGPAHZCYRBZ-
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Experimental Protocol: Determination of Boiling

Point

The boiling point of a liquid is a critical physical property that is often determined experimentally

through distillation. The following is a generalized protocol for the determination of the boiling

point of a liquid compound such as 3'-Fluoroacetophenone at reduced pressure.

Objective: To determine the boiling point of 3'-Fluoroacetophenone under vacuum.

Materials:

» 3'-Fluoroacetophenone sample
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e Round-bottom flask

« Distillation head (Claisen adapter or similar)
e Condenser

e Receiving flask

e Thermometer or temperature probe
e Heating mantle

e Vacuum source (e.g., vacuum pump)
e Manometer

» Boiling chips or magnetic stir bar

* Ice bath

Procedure:

e Apparatus Setup:

[e]

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all
glassware is clean and dry.

o Place a sample of 3'-Fluoroacetophenone into the round-bottom flask, adding boiling
chips or a magnetic stir bar to ensure smooth boiling.

o Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor that is distilling.

o Connect the condenser to a cold water source.
o Connect the vacuum source to the vacuum adapter on the receiving flask.

o Place a manometer in the system to monitor the pressure.
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¢ Distillation:

o

Begin circulating cold water through the condenser.

o Slowly apply the vacuum to the system, reducing the pressure to the desired level (e.g., 9
mmHg).

o Once the desired pressure is stable, begin heating the sample in the round-bottom flask
using the heating mantle.

o Heat the liquid to a gentle boil.
o Observe the condensation ring as it rises through the distillation head.

o Record the temperature at which the liquid is consistently condensing and dripping into the
receiving flask. This temperature is the boiling point at the recorded pressure.

e Post-Distillation:

o Once the distillation is complete, turn off the heating mantle and allow the apparatus to
cool.

o Slowly and carefully release the vacuum before disconnecting the components.

Visualizations

The following diagrams illustrate key processes related to 3'-Fluoroacetophenone.
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Caption: Workflow for Experimental Boiling Point Determination.
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A known application of 3'-Fluoroacetophenone is its bioreduction. For instance, it has been
reported to undergo bioreduction by cells of Aspergillus terreus.[4] This process can be
visualized as a simple transformation pathway.
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Caption: Bioreduction of 3'-Fluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146931#3-fluoroacetophenone-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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